molecular formula C28H28N2O6 B11511355 2,2'-(1,4-Phenylene)bis(4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione)

2,2'-(1,4-Phenylene)bis(4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione)

Cat. No.: B11511355
M. Wt: 488.5 g/mol
InChI Key: NBVDVLCIMKDBOT-UHFFFAOYSA-N
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Description

    2,2’-(1,4-Phenylene)bis(4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione): is a mouthful of a name, but let’s break it down:

  • This compound belongs to the class of isoindole-1,3,5-triones , which exhibit interesting properties due to their fused ring system.

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Properties

Molecular Formula

C28H28N2O6

Molecular Weight

488.5 g/mol

IUPAC Name

4-[4-(1,7-dimethyl-3,5,8-trioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)phenyl]-1,7-dimethyl-4-azatricyclo[5.2.1.02,6]decane-3,5,8-trione

InChI

InChI=1S/C28H28N2O6/c1-25-9-15(31)27(3,11-25)19-17(25)21(33)29(23(19)35)13-5-7-14(8-6-13)30-22(34)18-20(24(30)36)28(4)12-26(18,2)10-16(28)32/h5-8,17-20H,9-12H2,1-4H3

InChI Key

NBVDVLCIMKDBOT-UHFFFAOYSA-N

Canonical SMILES

CC12CC(=O)C(C1)(C3C2C(=O)N(C3=O)C4=CC=C(C=C4)N5C(=O)C6C(C5=O)C7(CC6(CC7=O)C)C)C

Origin of Product

United States

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